Cas no 360045-03-0 (1H-Pyrazole, 1-(3,5-dimethylphenyl)-)
360045-03-0 structure
Product name:1H-Pyrazole, 1-(3,5-dimethylphenyl)-
1H-Pyrazole, 1-(3,5-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 1-(3,5-dimethylphenyl)-
- SCHEMBL873113
- 1-(3,5-Dimethylphenyl)-1H-pyrazole
- HS-5183
- 360045-03-0
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- Inchi： InChI=1S/C11H12N2/c1-9-6-10(2)8-11(7-9)13-5-3-4-12-13/h3-8H,1-2H3
- InChI Key： JTZKQLLEXLUULJ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 172.100048391g/mol
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.8Ų
1H-Pyrazole, 1-(3,5-dimethylphenyl)- Related Literature
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
360045-03-0 (1H-Pyrazole, 1-(3,5-dimethylphenyl)-) Related Products
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